1-benzoyl-3,5-dimethyl-5-(2-methyl-2-phenylhydrazino)-4,5-dihydro-1H-pyrazole

• IUPAC Name: [3,5-dimethyl-5-(2-methyl-2-phenylhydrazinyl)-4H-pyrazol-1-yl]-phenylmethanone
• InChI: InChI=1S/C19H22N4O/c1-15-14-19(2,21-22(3)17-12-8-5-9-13-17)23(20-15)18(24)16-10-6-4-7-11-16/h4-13,21H,14H2,1-3H3
• InChI Key: NOFGZZKBWWMPOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(C1)(C)NN(C)C2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H22N4O
• DSSTOX Substance ID: DTXSID30386349
• Molecular Weight: 322.4 g/mol
• CAS No.: 5669-59-0

Description

1-benzoyl-3,5-dimethyl-5-(2-methyl-2-phenylhydrazino)-4,5-dihydro-1H-pyrazole is a chemical compound with potential scientific research applications. This compound is known for its unique structure and properties, which make it useful for various research studies.

Mechanism of Action

The mechanism of action of 1-benzoyl-3,5-dimethyl-5-(2-methyl-2-phenylhydrazino)-4,5-dihydro-1H-pyrazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, which are involved in the growth and proliferation of cancer cells and the development of neurological disorders.
Biochemical and Physiological Effects
Studies have shown that this compound has significant biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-benzoyl-3,5-dimethyl-5-(2-methyl-2-phenylhydrazino)-4,5-dihydro-1H-pyrazole in lab experiments is its unique structure and properties, which make it useful for various research studies. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research and development of 1-benzoyl-3,5-dimethyl-5-(2-methyl-2-phenylhydrazino)-4,5-dihydro-1H-pyrazole. Some of these directions include:
1. Further studies to understand the mechanism of action of this compound and its potential applications in the treatment of cancer and neurological disorders.
2. Development of new derivatives of this compound with improved solubility and bioavailability.
3. Studies to investigate the potential toxicity and side effects of this compound in vivo.
4. Development of new drug delivery systems for this compound to improve its efficacy and reduce its toxicity.
5. Investigation of the potential synergistic effects of this compound with other anticancer and neuroprotective agents.
Conclusion
In conclusion, this compound is a unique chemical compound with potential scientific research applications. This compound has been shown to have significant biochemical and physiological effects and has potential applications in the development of new drugs for the treatment of cancer and neurological disorders. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 1-benzoyl-3,5-dimethyl-5-(2-methyl-2-phenylhydrazino)-4,5-dihydro-1H-pyrazole can be achieved through a simple reaction between 1,3-dimethyl-5-aminopyrazole and 2-methyl-2-phenylhydrazinecarboxamide in the presence of benzoyl chloride. This reaction results in the formation of the desired compound with a yield of about 70%.

Scientific Research Applications

1-benzoyl-3,5-dimethyl-5-(2-methyl-2-phenylhydrazino)-4,5-dihydro-1H-pyrazole has potential applications in various scientific research studies, including medicinal chemistry, cancer research, and neuropharmacology. This compound can be used as a lead compound in the development of new drugs for the treatment of cancer and neurological disorders.